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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Diethylacetamide
(CAS 685-91-6), a versatile polar aprotic solvent. This document consolidates critical
information on its chemical and physical properties, synthesis, purification, applications, and
safety, presented in a format tailored for researchers, scientists, and professionals in drug

development.

Core Properties and Specifications

N,N-Diethylacetamide is a colorless to slightly yellow transparent liquid known for its high
boiling point, thermal stability, and excellent miscibility with water and most organic solvents.
These properties make it a valuable solvent in a variety of chemical reactions and industrial

processes.[1]

Chemical and Physical Data

The key chemical and physical properties of N,N-Diethylacetamide are summarized in the
tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

N,N-Diethylacetamide

CAS Number

685-91-6

Molecular Formula

CeH13NO[1]

Molecular Weight 115.17 g/mol [1]

Synonyms N-—Acetyld-iethylamine, Acetic acid
diethylamide[2]

Table 2: Physical Properties

Property Value

Appearance Colorless to slightly yellow transparent liquid[1]

Boiling Point 182-186 °C[1]

Melting Point -38 °C[1]

Density 0.925 g/cm?3 at 25°C[1]

Flash Point 70.6 °C (closed cup)[1]

Solubility Miscible with water and most organic solvents[1]

Viscosity Low viscosity[1]

Vapor Pressure

1.2 hPa at 25 °C

Table 3: Safety and Toxicological Data
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Parameter

Value

GHS Hazard Statements

H302 (Harmful if swallowed), H312 (Harmful in
contact with skin), H315 (Causes skin irritation),
H319 (Causes serious eye irritation), H332
(Harmful if inhaled), H335 (May cause

respiratory irritation)[2]

Oral LD50 (Rat)

1500 mg/kg|[2]

Storage

Store in a cool, well-ventilated area; avoid direct

sunlight and moisture.[1]

Synthesis and Purification

N,N-Diethylacetamide can be synthesized through several routes, most commonly involving

the acylation of diethylamine.

Experimental Protocol: Synthesis via Acylation of
Diethylamine with Acetyl Chloride

This protocol describes the synthesis of N,N-Diethylacetamide from diethylamine and acetyl

chloride.

Materials:

Diethylamine

o Acetyl chloride

e Pyridine

e Anhydrous diethyl ether

o Water

» Saturated sodium bicarbonate solution

e Brine
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e Anhydrous magnesium sulfate

Procedure:

 In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve

diethylamine in anhydrous diethyl ether.

e Cool the flask in an ice bath.

e Add pyridine to the solution.

» Slowly add acetyl chloride dropwise from the dropping funnel while maintaining the

temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

e Quench the reaction by slowly adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the solution and remove the solvent under reduced pressure to obtain crude N,N-

Diethylacetamide.

» Purify the crude product by fractional distillation under reduced pressure.

Start: Diethylamine, Acetyl Chloride, Pyridine

Synthesis of N,N-Diethylacetamide

Acylation Reaction Aqueous Workup Drying
(Anhydrous Diethyl Ether, 0-10°C) (Wash with H20, NaHCOs, Brine) (Anhydrous MgSOs)

Final Product:
N.N-Diethylacetamide

Fractional Distillation
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Synthesis of N,N-Diethylacetamide Workflow

Applications in Research and Development

N,N-Diethylacetamide's properties make it a superior solvent in various applications, including
pharmaceutical synthesis, polymer chemistry, and as a medium for specialty chemical
reactions.[1]

Pharmaceutical Synthesis

N,N-Diethylacetamide serves as a high-performance polar aprotic solvent in the synthesis of
active pharmaceutical ingredients (APIS). Its ability to dissolve complex intermediates and its
high boiling point are advantageous for reactions requiring elevated temperatures and long
reaction times. In one case study, replacing DMF with N,N-diethylacetamide in the synthesis
of a cardiovascular API resulted in a 34% higher yield and a significant reduction in reaction
time.[1]

Polymer Chemistry

This solvent is utilized in the production of high-performance polymers. For instance, it can be
used as a solvent for the polymerization of acrylonitrile to produce polyacrylonitrile (PAN) fibers,
which are precursors for carbon fibers.

Specialty Chemical Synthesis

N,N-Diethylacetamide is an effective reaction medium for various organic transformations,
including transition metal-catalyzed cross-coupling reactions like the Heck reaction. Its thermal
stability and compatibility with sensitive reagents are beneficial in these processes.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-n-dimethylacetamide.htm
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-n-dimethylacetamide.htm
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reaction Setup
(Inert Atmosphere, Heat)

Heck Reaction

Reaction Workup
(Filtration, Extraction)

Purification
(e.g., Chromatography)

Coupled Product

Application in a Heck Cross-Coupling Reaction

Aryl Halide + Alkene Palladium Catalyst + Ligand Base (e.g., Triethylamine)

N,N-Diethylacetamide
(Solvent)

Click to download full resolution via product page

Workflow for a Heck Reaction using N,N-Diethylacetamide

Analytical Characterization

The purity and identity of N,N-Diethylacetamide are typically confirmed using standard

analytical techniques.

Table 4: Analytical Methods for Characterization
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Technique Purpose

To determine purity and quantify residual
Gas Chromatography (GC) - N
solvents and volatile impurities.[1]

Karl Fischer Titration For precise measurement of water content.[1]

FTIR Spect To confirm functional groups and identify
ectrosco
P i potential structural analog impurities.[1]

To elucidate the chemical structure and confirm
NMR Spectroscopy dentit
identity.

Inductively Coupled Plasma-Mass Spectrometry

To detect trace metal impurities.[1]
(ICP-MS)

Conclusion

N,N-Diethylacetamide is a versatile and high-performance polar aprotic solvent with significant
applications in pharmaceutical and chemical industries. Its favorable physical and chemical
properties, combined with its thermal stability, make it an excellent choice for a wide range of
synthetic applications. Proper handling and purification are essential to ensure its efficacy and
the quality of the final products. This guide provides a foundational understanding for
researchers and professionals working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146632#n-n-diethylacetamide-cas-number-685-91-6-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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